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Compound of Interest

Compound Name: Orange 5

cat. No.: B1170525

An In-Depth Technical Guide to the Solubility of Orange 5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of two
commercially significant colorants, both commonly referred to as "Orange 5": Pigment Orange
5 (C.I. 12075) and D&C Orange No. 5 (C.l. 45370). Understanding the solubility of these
compounds is critical for their application in diverse fields, from industrial coatings to cosmetic
and pharmaceutical formulations.

Identification of "Orange 5" Variants

It is crucial to distinguish between the two primary substances designated as "Orange 5," as
their chemical structures and, consequently, their solubility profiles, are markedly different.

e Pigment Orange 5:

[¢]

C.l. Name: Pigment Orange 5

C.l. Number: 12075

[¢]

CAS Number: 3468-63-1

o

o

Chemical Class: Monoazo Pigment

[¢]

Chemical Formula: C16H10N4Os

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1170525?utm_src=pdf-interest
https://www.benchchem.com/product/b1170525?utm_src=pdf-body
https://www.benchchem.com/product/b1170525?utm_src=pdf-body
https://www.benchchem.com/product/b1170525?utm_src=pdf-body
https://www.benchchem.com/product/b1170525?utm_src=pdf-body
https://www.benchchem.com/product/b1170525?utm_src=pdf-body
https://www.benchchem.com/product/b1170525?utm_src=pdf-body
https://www.benchchem.com/product/b1170525?utm_src=pdf-body
https://www.benchchem.com/product/b1170525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Description: A reddish-orange powder primarily used in paints, printing inks, and plastics.

[1](2]

e D&C Orange No. 5:

[¢]

C.1. Name: Not uniformly assigned a pigment or solvent C.I. name, but is identified by C.I.
45370.

C.l. Number: 45370

[¢]

CAS Number: 596-03-2

o

o

Chemical Class: Fluoran (Xanthene) Dye

[¢]

Chemical Formula: C20H10Br20s

[¢]

Description: A synthetic dye used in drugs and cosmetics, particularly in lipsticks and other
makeup products.[3][4] It is a bromo acid dye.[5]

Solubility Data

The following tables summarize the available solubility data for Pigment Orange 5 and D&C
Orange No. 5. It is important to note that precise quantitative solubility data for these
compounds is not widely published in readily accessible literature. The information presented
here is a synthesis of qualitative descriptions and semi-quantitative resistance ratings from
technical data sheets.

Pigment Orange 5 (C.l. 12075) Solubility

Pigment Orange 5 is generally characterized by its low solubility in most common organic
solvents and water, a typical property of pigments designed to be stable and non-bleeding in
various formulations.

Table 1: Qualitative Solubility of Pigment Orange 5
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Solvent/Medium

Solubility Description

Water

Insoluble[6][7]

Concentrated Sulfuric Acid

Soluble (forms a purple solution)[8][9]

Nitric Acid

No change in color[10]

Sodium Hydroxide Solution

No change in color[10]

Table 2: Solvent Resistance of Pigment Orange 5

The following data is based on a standard 1-5 scale, where 1 represents poor resistance

(significant bleeding or dissolution) and 5 represents excellent resistance (no change).

Solvent Resistance Rating
Xylene 4-5[11]
Ethanol 4[12]
Ethyl Acetate 4[11]
Methyl Ethyl Ketone (MEK) 3[11]
Butanol 4]13]
Butyl Acetate 4[13]
Mineral Turpentine 4[13]
Water 3[11]
5% HCI 5[11]
5% NaOH 5[11]

Soap Solution

4-5[11][13]

Linseed Oil

5[13]

D&C Orange No. 5 (C.l. 45370) Solubility
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The solubility information for D&C Orange No. 5 presents some contradictions in the literature.
This may be due to the existence of both the free acid form and its salts, which would exhibit
different solubility profiles.

Table 3: Qualitative Solubility of D&C Orange No. 5

Solvent/Medium Solubility Description

Conflicting data: Described as both "soluble in
Water water"[3] and a "water insoluble bromo acid
powder dye".[5][14]

o Dispersible in oil; works well in oil-based
[
cosmetics.[15]

This discrepancy in water solubility is a critical consideration for formulation scientists. It is
recommended that the specific form of D&C Orange No. 5 being used be tested for its solubility
in agqueous systems prior to use.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a pigment
or dye, based on established methodologies such as those from ASTM and ISO. This protocol
can be adapted for specific solvents and temperature requirements.

Principle

A known mass of the colorant is mixed with a known volume of solvent and allowed to reach
equilibrium at a specified temperature. The undissolved portion is then separated, and the
concentration of the colorant in the saturated solution is determined gravimetrically or
spectrophotometrically.

Apparatus

e Analytical balance (accurate to £0.1 mg)

o Constant temperature bath or shaker incubator
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Volumetric flasks and pipettes

Centrifuge

Syringe filters (solvent-compatible, appropriate pore size to retain undissolved particles)
Spectrophotometer (for photometric method)

Drying oven (for gravimetric method)

Glass vials with screw caps

Procedure (Gravimetric Method)

o Sample Preparation: Accurately weigh an excess amount of the dry pigment or dye into a
glass vial.

Solvent Addition: Add a precise volume of the desired solvent to the vial.

Equilibration: Seal the vial and place it in a constant temperature shaker bath. Agitate the
mixture for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached. The
time required may vary depending on the solute and solvent.

Separation of Undissolved Solid:

o Allow the vial to rest in the constant temperature bath for a period to allow the undissolved
solid to settle.

o Carefully draw a known volume of the supernatant (the saturated solution) using a pre-
warmed or pre-cooled syringe (to maintain the experimental temperature) and pass it
through a syringe filter into a pre-weighed, clean, and dry collection vessel (e.g., a beaker
or evaporating dish).

Solvent Evaporation: Place the collection vessel in a drying oven at a temperature sufficient
to evaporate the solvent without decomposing the colorant.

Mass Determination: Once all the solvent has evaporated, cool the vessel in a desiccator
and weigh it. Repeat the drying and weighing process until a constant mass is achieved.
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e Calculation:

o Calculate the mass of the dissolved colorant by subtracting the initial mass of the empty
vessel from the final mass.

o Express the solubility as grams of solute per 100 mL of solvent (or other appropriate
units).

Procedure (Photometric Method)

This method is suitable when the colorant has a strong absorbance in the visible spectrum and
a reference standard of known concentration is available.

o Preparation of Saturated Solution: Follow steps 1-4 from the gravimetric method to obtain a
clear, saturated solution.

« Dilution: Accurately dilute a known volume of the saturated solution with the same solvent to
bring the absorbance within the linear range of the spectrophotometer.

e Spectrophotometric Measurement: Measure the absorbance of the diluted solution at the
wavelength of maximum absorbance (Amax).

o Calculation: Use a previously established calibration curve (absorbance vs. concentration) to
determine the concentration of the diluted solution. Calculate the concentration of the original
saturated solution, accounting for the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the logical steps involved in a typical solubility determination
experiment.
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Caption: Workflow for determining the solubility of a colorant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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